Cas no 2172026-62-7 (1-(2-amino-3-methylbutan-2-yl)-3,3-dimethylcyclohexan-1-ol)

• Product Name: 1-(2-amino-3-methylbutan-2-yl)-3,3-dimethylcyclohexan-1-ol
• CAS No: 2172026-62-7
• MF: C₁₃H₂₇NO
• MW: 213.359584093094
• CID: 5994101
• PubChem ID: 165599472
• Update Time: 2025-06-18

1-(2-amino-3-methylbutan-2-yl)-3,3-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-amino-3-methylbutan-2-yl)-3,3-dimethylcyclohexan-1-ol
• EN300-1644463
• 2172026-62-7

• Inchi： 1S/C13H27NO/c1-10(2)12(5,14)13(15)8-6-7-11(3,4)9-13/h10,15H,6-9,14H2,1-5H3
• InChI Key： WXKAVLADPPVQAH-UHFFFAOYSA-N
• SMILES： OC1(CCCC(C)(C)C1)C(C)(C(C)C)N

Computed Properties

• Exact Mass: 213.209264485g/mol
• Monoisotopic Mass: 213.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(2-amino-3-methylbutan-2-yl)-3,3-dimethylcyclohexan-1-ol

Chemical Profile of 1-(2-amino-3-methylbutan-2-yl)-3,3-dimethylcyclohexan-1-ol (CAS No. 2172026-62-7)

1-(2-amino-3-methylbutan-2-yl)-3,3-dimethylcyclohexan-1-ol is a complex organic compound characterized by its unique structural framework, which combines a cyclohexane ring with an amino-substituted aliphatic side chain. This compound has garnered significant attention in the field of medicinal chemistry due to its potential pharmacological properties and structural versatility. The CAS No. 2172026-62-7 provides a unique identifier, facilitating precise referencing in scientific literature and industrial applications. Its molecular structure, featuring both rigid and flexible regions, makes it a promising candidate for further exploration in drug design and development.

The compound’s chemical formula can be expressed as C₁₁H₂₁NO, reflecting its composition of carbon, hydrogen, and nitrogen atoms. The presence of the amino group (–NH₂) at the 2-position of the side chain and the dimethyl-substituted cyclohexane ring contributes to its chiral nature, which is a critical factor in pharmaceutical applications. Chirality often influences the biological activity of molecules, making 1-(2-amino-3-methylbutan-2-yl)-3,3-dimethylcyclohexan-1-ol a subject of interest for researchers aiming to develop enantiomerically pure drugs with enhanced efficacy and reduced side effects.

In recent years, there has been growing interest in the development of novel scaffolds that can serve as building blocks for drug discovery. The structural motif of 1-(2-amino-3-methylbutan-2-yl)-3,3-dimethylcyclohexan-1-ol aligns well with this trend, as it combines elements that are known to interact favorably with biological targets. For instance, the amino group can participate in hydrogen bonding interactions with polar residues in proteins, while the cyclohexane ring provides a hydrophobic core that can anchor the molecule within a binding pocket. This dual functionality makes it a versatile intermediate for synthesizing more complex molecules.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. Researchers have been exploring its utility as a precursor for designing ligands that interact with enzymes and receptors involved in various disease pathways. For example, modifications to the side chain or the cyclohexane ring could yield derivatives with improved solubility or metabolic stability. Such properties are crucial for developing drugs that can be administered orally or intravenously with high bioavailability.

The field of computational chemistry has also played a pivotal role in understanding the behavior of 1-(2-amino-3-methylbutan-2-yl)-3,3-dimethylcyclohexan-1-ol. Advanced molecular modeling techniques allow researchers to predict how this compound might bind to biological targets by simulating interactions at an atomic level. These simulations can guide experimental efforts by identifying promising modifications before costly synthesis attempts are made. Furthermore, virtual screening methods have been employed to identify potential drug candidates derived from this scaffold by comparing its structure to known active compounds.

Recent studies have highlighted the importance of stereochemistry in determining pharmacological outcomes. The dimethyl-substituted cyclohexane ring in 1-(2-amino-3-methylbutan-2-yl)-3,3-dimethylcyclohexan-1-ol introduces stereocenters that can lead to different enantiomers with varying biological activities. This has prompted researchers to investigate enantioselective synthesis methods to isolate specific stereoisomers for further testing. Techniques such as asymmetric catalysis and chiral resolution have been explored to achieve high enantiomeric purity, which is essential for clinical applications.

The pharmaceutical industry has long sought innovative ways to overcome challenges associated with drug resistance and toxicity. The structural features of 1-(2-amino-3-methylbutan-2-yl)-3,3-dimethylcyclohexan-1-ol offer a promising starting point for addressing these issues. By leveraging its inherent flexibility and functional groups, chemists can design molecules that exhibit selective binding to disease-causing targets while minimizing interactions with off-target proteins. This approach holds promise for developing treatments that are both effective and well-tolerated by patients.

In addition to its potential as a drug scaffold, 1-(2-amino-3-methylbutan-2-ylyl)-3,3-dimethy lcyclohexan -1 -ol has been studied for its role in material science applications. Its unique molecular architecture allows it to serve as a precursor for polymers or coatings that exhibit specialized properties such as biodegradability or enhanced mechanical strength. These applications underscore the broad utility of this compound beyond traditional pharmaceuticals.

The synthesis of 1-(2-amino - 3 - methylbutan - 2 - yl) - 3 , 3 - dimethy lcyc lohex an - 1 - ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include alkylation reactions followed by reduction steps to introduce the amino group at the desired position on the side chain. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for industrial purposes.

As research continues to uncover new applications for this compound, collaborations between academic institutions and pharmaceutical companies are likely to increase. Such partnerships can accelerate the translation of laboratory findings into clinical candidates by combining expertise in organic chemistry with insights from medicinal biology. The collective effort will be essential in harnessing the full potential of 1-( 2 - amino - 3 - methylbut an - 2 - yl) - 3 , 3 - dimethy lcyc lohex an - 1 - ol (CAS No . 2172026 -62 -7) and related derivatives.

In conclusion,1-( 2 - amino - 3 - methylbut an - 2 - yl) - 3 , 3 dimethy lcyc lohex an - 1 ol represents a fascinating molecule with diverse applications across multiple scientific disciplines . Its unique structural features make it an attractive scaffold for drug discovery , while its potential utility extends into material science . As our understanding of molecular interactions deepens , so too will our ability to exploit this compound’s versatility . Future research endeavors will undoubtedly shed further light on its capabilities , paving the way for innovative solutions in medicine and beyond .